2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-5,6,7,8-tetrahydro-3(2H)-cinnolinone

Specification

• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol
• IUPAC Name: 2-[2-[4-(2,4-dimethylphenyl)piperazin-1-yl]-2-oxoethyl]-5,6,7,8-tetrahydrocinnolin-3-one
• Standard InChI: InChI=1S/C22H28N4O2/c1-16-7-8-20(17(2)13-16)24-9-11-25(12-10-24)22(28)15-26-21(27)14-18-5-3-4-6-19(18)23-26/h7-8,13-14H,3-6,9-12,15H2,1-2H3
• Standard InChI Key: SEQDOFBNQZNHKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)CN3C(=O)C=C4CCCCC4=N3)C

Introduction

2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-5,6,7,8-tetrahydro-3(2H)-cinnolinone is a complex organic compound that belongs to the class of piperazine derivatives. It incorporates a cinnolinone moiety, which is significant in medicinal chemistry due to its diverse biological activities. This compound is of interest in drug development, particularly for central nervous system disorders or as a receptor modulator.

Synthesis

The synthesis of 2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-5,6,7,8-tetrahydro-3(2H)-cinnolinone typically involves multi-step reactions. These reactions may require specific reagents and careful optimization of reaction conditions such as temperature and solvent choice to maximize yield and purity.

Potential Applications

Given its structural features, this compound may have potential applications in pharmacology, particularly in the treatment of central nervous system disorders. Its role as a receptor modulator is also of interest.

Analytical Techniques

The structure and purity of this compound can be confirmed using analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Thin-layer chromatography (TLC) is used to monitor the reaction progress and ensure product purity.

Comparison with Similar Compounds

Other compounds like 2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one (CAS: 1282124-39-3) share similar structural motifs but differ in their ring systems. This compound has a molecular weight of 394.5 g/mol and a molecular formula of C23H30N4O2.

Data Table

Compound	Molecular Weight (g/mol)	Molecular Formula	CAS Number
2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-5,6,7,8-tetrahydro-3(2H)-cinnolinone	398.51	Not specified	Not specified
2-{2-[4-(2,4-dimethylphenyl)piperazino]-2-oxoethyl}-2,5,6,7,8,9-hexahydro-3H-cyclohepta[c]pyridazin-3-one	394.5	C23H30N4O2	1282124-39-3